Welcome to the BenchChem Online Store!
molecular formula C10H15N3O B8709898 N-(5-Aminopyridin-2-yl)-2,2-dimethylpropanamide CAS No. 827585-99-9

N-(5-Aminopyridin-2-yl)-2,2-dimethylpropanamide

Cat. No. B8709898
M. Wt: 193.25 g/mol
InChI Key: FNALDGVGTOAKGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08552022B2

Procedure details

2,2-dimethyl-N-(5-nitropyridin-2-yl)propanamide (300 mg, 1.34 mmol) from Step 1 of this example was dissolved with stirring in MeOH (4.5 ml). Palladium on carbon (10%, 75 mg) was added and the slurry degassed, placed under an atmosphere of hydrogen (3×) and stirred at RT for 30 minutes. The mixture was filtered through CELITE, the filter cake washed with EtOAc (3×100 ml), the filtrates combined and the volatiles removed in vacuum to give the titled compound.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
4.5 mL
Type
solvent
Reaction Step Two
Quantity
75 mg
Type
catalyst
Reaction Step Three

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([CH3:16])([CH3:15])[C:3]([NH:5][C:6]1[CH:11]=[CH:10][C:9]([N+:12]([O-])=O)=[CH:8][N:7]=1)=[O:4]>CO.[Pd]>[NH2:12][C:9]1[CH:10]=[CH:11][C:6]([NH:5][C:3](=[O:4])[C:2]([CH3:15])([CH3:1])[CH3:16])=[N:7][CH:8]=1

Inputs

Step One
Name
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)NC1=NC=C(C=C1)[N+](=O)[O-])(C)C
Step Two
Name
Quantity
4.5 mL
Type
solvent
Smiles
CO
Step Three
Name
Quantity
75 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at RT for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the slurry degassed
FILTRATION
Type
FILTRATION
Details
The mixture was filtered through CELITE
WASH
Type
WASH
Details
the filter cake washed with EtOAc (3×100 ml)
CUSTOM
Type
CUSTOM
Details
the volatiles removed in vacuum

Outcomes

Product
Details
Reaction Time
30 min
Name
Type
product
Smiles
NC=1C=CC(=NC1)NC(C(C)(C)C)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.